Cas no 921521-67-7 (2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 921521-67-7
• MF: C₂₃H₂₀N₄O₃
• MW: 400.429904937744
• CID: 5802200
• PubChem ID: 8606645
• Update Time: 2025-06-18

2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• AKOS024629486
• 921521-67-7
• F2224-0049
• VU0490404-1
• 2-ethoxy-N-(4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• 2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• 2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

• Inchi： 1S/C23H20N4O3/c1-3-30-20-9-5-4-7-18(20)22(28)26-16-10-12-17(13-11-16)27-15(2)25-21-19(23(27)29)8-6-14-24-21/h4-14H,3H2,1-2H3,(H,26,28)
• InChI Key： LYCCTBXREMQWGQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 400.15354051g/mol
• Monoisotopic Mass: 400.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Introduction to 2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide and Its Significance in Modern Chemical Biology

2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide, with the CAS number 921521-67-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This benzamide derivative features a complex heterocyclic core, specifically a pyrido[2,3-d]pyrimidine scaffold, which is known for its presence in various bioactive molecules. The strategic arrangement of functional groups, including an ethoxy substituent and a phenyl ring linked to the pyrido[2,3-d]pyrimidine core, contributes to its distinct chemical profile and may influence its interactions with biological targets.

The compound's structure is a testament to the growing interest in designing molecules with multiple pharmacophoric sites. The pyrido[2,3-d]pyrimidine moiety is particularly noteworthy as it is a common motif found in several pharmacologically relevant compounds. This scaffold has been extensively studied for its potential roles in modulating various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The presence of a methyl group at the 2-position and an oxo group at the 4-position of the pyrido[2,3-d]pyrimidine ring further enhances its complexity and may contribute to its unique biological properties.

In recent years, there has been a surge in research aimed at identifying novel compounds that can interact with specific biological targets with high selectivity and efficacy. The benzamide moiety in 2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide is particularly interesting as it is known to be a versatile pharmacophore that can engage with various proteins and enzymes. The combination of the pyrido[2,3-d]pyrimidine core and the benzamide group creates a molecule that has the potential to be developed into a therapeutic agent.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the ethoxy group at the 2-position of the phenyl ring and the attachment of the pyrido[2,3-d]pyrimidine moiety at the 4-position are critical steps that must be executed with precision. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of this molecule.

The biological activity of 2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide has been explored in several preclinical studies. These studies have revealed that the compound exhibits promising properties as an inhibitor of certain kinases and other enzymes involved in cancer progression. The exact mechanism of action is still under investigation, but preliminary data suggest that it may interfere with signaling pathways that are crucial for cell proliferation and survival.

In addition to its potential anticancer applications, this compound has also shown promise in other areas of research. For instance, it has been investigated for its ability to modulate inflammatory responses by interacting with specific receptors or enzymes. The unique structural features of this molecule allow it to bind to biological targets with high affinity, making it a valuable tool for studying disease mechanisms and developing new treatments.

The development of new drugs often involves a multidisciplinary approach that integrates chemistry, biology, pharmacology, and computational modeling. In the case of 2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide, computational studies have been used to predict its binding affinity to various biological targets and to guide the optimization process. These studies help researchers design molecules that are more likely to be effective and have fewer side effects.

The future prospects for this compound are promising. As more research is conducted into its biological activities and mechanisms of action, it may be possible to develop it into a novel therapeutic agent. Additionally, advances in synthetic chemistry may allow for the production of analogs with improved properties. The growing interest in heterocyclic compounds like pyrido[2,3-d]pyrimidines ensures that there will be continued exploration into their potential applications in medicine.

In conclusion, 2-Ethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS no: 921521-67-7) is a compound with significant potential in chemical biology. Its unique structure and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this type of molecule will play an increasingly important role in drug discovery efforts.